Cas no 2013110-86-4 (methyl 7-oxo-5-oxaspiro3.4octane-8-carboxylate)

Methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate is a specialized spirocyclic ester with a unique structural framework, combining a γ-lactone and a carboxylate moiety. Its rigid spiro architecture enhances stability while offering synthetic versatility, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and bioactive molecules. The ketone and ester functionalities provide reactive handles for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and materials science. The compound’s well-defined stereochemistry and high purity ensure reproducibility in research and industrial processes. Its balanced reactivity profile allows selective modifications, facilitating the development of novel compounds with tailored properties.
methyl 7-oxo-5-oxaspiro3.4octane-8-carboxylate structure
2013110-86-4 structure
Product Name:methyl 7-oxo-5-oxaspiro3.4octane-8-carboxylate
CAS No:2013110-86-4
MF:C9H12O4
MW:184.189183235168
CID:5823190
PubChem ID:165597987
Update Time:2025-06-22

methyl 7-oxo-5-oxaspiro3.4octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 7-oxo-5-oxaspiro3.4octane-8-carboxylate
    • EN300-1623256
    • methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate
    • 2013110-86-4
    • Inchi: 1S/C9H12O4/c1-12-8(11)7-6(10)5-13-9(7)3-2-4-9/h7H,2-5H2,1H3
    • InChI Key: OZQKVECJSFQSMU-UHFFFAOYSA-N
    • SMILES: O1CC(C(C(=O)OC)C21CCC2)=O

Computed Properties

  • Exact Mass: 184.07355886g/mol
  • Monoisotopic Mass: 184.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 52.6Ų

methyl 7-oxo-5-oxaspiro3.4octane-8-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1623256-0.05g
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate
2013110-86-4
0.05g
$888.0 2023-06-04
Enamine
EN300-1623256-0.1g
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate
2013110-86-4
0.1g
$930.0 2023-06-04
Enamine
EN300-1623256-0.25g
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate
2013110-86-4
0.25g
$972.0 2023-06-04
Enamine
EN300-1623256-0.5g
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate
2013110-86-4
0.5g
$1014.0 2023-06-04
Enamine
EN300-1623256-1.0g
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate
2013110-86-4
1g
$1057.0 2023-06-04
Enamine
EN300-1623256-2.5g
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate
2013110-86-4
2.5g
$2071.0 2023-06-04
Enamine
EN300-1623256-5.0g
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate
2013110-86-4
5g
$3065.0 2023-06-04
Enamine
EN300-1623256-10.0g
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate
2013110-86-4
10g
$4545.0 2023-06-04
Enamine
EN300-1623256-50mg
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate
2013110-86-4
50mg
$888.0 2023-09-22
Enamine
EN300-1623256-100mg
methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate
2013110-86-4
100mg
$930.0 2023-09-22

Additional information on methyl 7-oxo-5-oxaspiro3.4octane-8-carboxylate

Comprehensive Overview of Methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate (CAS No. 2013110-86-4)

Methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate (CAS No. 2013110-86-4) is a specialized organic compound with a unique spirocyclic structure, making it a subject of interest in pharmaceutical and agrochemical research. The compound's spiro[3.4]octane core and ester functionality contribute to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of small-molecule drugs and flavor enhancers.

The growing demand for sustainable chemistry and green synthesis has placed compounds like methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate in the spotlight. Its structural features align with the principles of atom economy and low environmental impact, addressing concerns raised by the pharmaceutical industry regarding waste reduction. Recent studies highlight its role in catalyzed reactions, where it serves as a precursor for chiral intermediates, a topic frequently searched in AI-driven drug discovery platforms.

Analytical techniques such as NMR spectroscopy and mass spectrometry confirm the high purity of CAS No. 2013110-86-4, a critical factor for GMP compliance in production. The compound's thermal stability and solubility profile are also under investigation, as these properties are essential for formulation scientists working on controlled-release systems. These aspects resonate with current searches on "improving drug bioavailability" and "excipient compatibility."

In the context of intellectual property, patents involving methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate have surged, particularly in biocatalysis and enantioselective synthesis. This trend reflects the broader shift toward precision medicine, where stereochemically pure compounds are paramount. Notably, the compound's ketone and ester groups enable diverse derivatization, a feature often queried in structure-activity relationship (SAR) studies.

From a commercial perspective, suppliers of CAS No. 2013110-86-4 emphasize its scalability and cost-efficiency, key metrics for process chemists. The compound's compatibility with continuous flow chemistry—a trending topic in industrial automation—further enhances its appeal. Discussions on supply chain resilience and localized production also highlight its relevance in post-pandemic market dynamics.

Future research directions may explore the metabolic pathways of methyl 7-oxo-5-oxaspiro[3.4]octane-8-carboxylate derivatives, leveraging computational modeling tools like molecular docking. Such inquiries align with frequent searches on "AI in metabolite prediction" and "in silico toxicology." As regulatory frameworks evolve, this compound’s eco-toxicity data will likely gain attention, bridging gaps between academic research and industrial applications.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.